Tetrabutylammonium hexachloroplatinate(IV)
Overview
Description
Tetrabutylammonium hexachloroplatinate(IV) is an inorganic compound that is widely used in scientific research. It is a coordination complex that contains a platinum atom surrounded by six chloride ions and four butyl groups. Due to its unique properties, Tetrabutylammonium hexachloroplatinate(IV) has become an essential tool for various laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Reactions
Tetrabutylammonium hexachloroplatinate(IV) plays a critical role in the synthesis of various chemical compounds. For instance, it reacts with lithium methyl/lithium iodide to produce lithium hexamethylplatinate(IV), a compound with significant applications in organometallic chemistry (Creaser & Creighton, 1978). Additionally, it is involved in the oxidative generation of α-radicals from α-stannyl derivatives, which are used in reactions with electron-rich olefins (Kohno & Narasaka, 1995).
Catalysis
Tetrabutylammonium hexachloroplatinate(IV) serves as a catalyst in various chemical processes. For example, it has been used as a catalyst in the conversion of aromatic compounds into their iodides (Sugiyama, 1981). Its catalytic properties are also essential in the solar light-driven photocatalysis for the alkylation of alkenes (Protti et al., 2009).
Electrochemistry
In electrochemistry, tetrabutylammonium hexachloroplatinate(IV) is used to study various aspects like the ion transfer across interfaces. The kinetics of this process have been explored, providing insights into the behavior of such ions in different solvent conditions (Koczorowski & Geblewicz, 1982).
Analytical Chemistry
In analytical chemistry, tetrabutylammonium hexachloroplatinate(IV) is useful for studying ion solvation and association in various solvents. Its role in determining the conductive properties and associations in different solvent media provides crucial data for understanding solvation dynamics (Tsierkezos & Philippopoulos, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
Tetrabutylammonium hexachloroplatinate(IV) is primarily used as a catalyst in various chemical reactions . The compound’s primary targets are the reactants in these reactions, where it facilitates the transformation of reactants into products.
Mode of Action
The compound’s mode of action is based on its ability to activate certain reactants, thereby facilitating their transformation. For instance, it has been observed to induce the activation of the tetrabutylammonium cation .
Biochemical Pathways
The specific biochemical pathways affected by Tetrabutylammonium hexachloroplatinate(IV) depend on the nature of the reaction it catalyzes. In the case of the photochemically induced activation of the tetrabutylammonium cation, the compound leads to the formation of a dinuclear, butadiene-bridged complex .
Result of Action
The result of Tetrabutylammonium hexachloroplatinate(IV)'s action is the facilitation of chemical reactions. For example, it can lead to the formation of a dinuclear, butadiene-bridged complex when used in the photolysis of acetone solutions .
properties
IUPAC Name |
hexachloroplatinum(2-);tetrabutylazanium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C16H36N.6ClH.Pt/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;;;;;;/h2*5-16H2,1-4H3;6*1H;/q2*+1;;;;;;;+4/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSHOYKZPYIRFFY-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.Cl[Pt-2](Cl)(Cl)(Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H72Cl6N2Pt | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30456814 | |
Record name | Tetrabutylammonium hexachloroplatinate(IV) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30456814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
892.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18129-78-7 | |
Record name | Tetrabutylammonium hexachloroplatinate(IV) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30456814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tetrabutylammonium hexachloro-platinate(IV) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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